2-((4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[4-(4-bromophenyl)sulfonyl-2-(4-fluorophenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H15BrF2N2O4S2/c24-15-3-11-19(12-4-15)34(30,31)22-23(32-21(28-22)14-1-5-16(25)6-2-14)33-13-20(29)27-18-9-7-17(26)8-10-18/h1-12H,13H2,(H,27,29)
• InChI Key: KNGQIOLFLTZRBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C(O2)SCC(=O)NC3=CC=C(C=C3)F)S(=O)(=O)C4=CC=C(C=C4)Br)F
• Molecular Formula: C23H15BrF2N2O4S2
• Molecular Weight: 565.4 g/mol

Description

2-((4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H15BrF2N2O4S2 and its molecular weight is 565.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activity

Research has demonstrated that derivatives of N-(phenylsulfonyl)acetamide, which share a structural similarity with the specified compound, have shown promising antimicrobial and anticancer activities. For instance, novel sulphonamide derivatives have displayed significant antimicrobial properties against various strains, and compounds with a similar structure have been highlighted for their high activity towards specific bacterial and fungal strains (Fahim & Ismael, 2019). Furthermore, the synthesis and characterization of 2-aryl-4-arylsulfonyl-1,3-oxazoles have revealed anticancer potentials against a variety of cancer cell lines, showcasing the importance of the arylsulfonyl moiety in developing therapeutic agents (Zyabrev et al., 2022).

Immunomodulating Effects

A specific compound, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide (CL 259,763), has been found to modulate the immune response to tumors, enhancing the reactivity of lymphocytes and macrophages against cancer cells. This suggests a potential therapeutic application of sulfonamide derivatives in cancer immunotherapy (Wang et al., 2004).

Synthesis and Characterization

The compound's structural analogs have been synthesized and characterized, providing insight into the potential chemical properties and reactivity of 2-((4-((4-bromophenyl)sulfonyl)-2-(4-fluorophenyl)oxazol-5-yl)thio)-N-(4-fluorophenyl)acetamide. Such studies are foundational for understanding the compound's interaction with biological targets and its stability under various conditions (Darwish et al., 2014).

Antimalarial and COVID-19 Research

Investigations into the antimalarial properties of sulfonamide derivatives, including theoretical and experimental studies, have shown that these compounds exhibit significant activity against malaria. This research extends to exploring potential efficacy against COVID-19, highlighting the broad spectrum of therapeutic applications for sulfonamide-based compounds (Fahim & Ismael, 2021).